Cas no 2248397-31-9 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate
• CAS No: 2248397-31-9
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 6225207
• PubChem ID: 165977951
• Update Time: 2025-08-05

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525172
• 2248397-31-9
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate

• Inchi： 1S/C19H12N2O4/c20-10-11-4-3-5-12(8-11)15-9-16(15)19(24)25-21-17(22)13-6-1-2-7-14(13)18(21)23/h1-8,15-16H,9H2/t15-,16+/m0/s1
• InChI Key： WTKINRIICADWSQ-JKSUJKDBSA-N
• SMILES： O(C([C@@H]1C[C@H]1C1C=CC=C(C#N)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.5Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate

Research Brief on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate (CAS: 2248397-31-9)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate (CAS: 2248397-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and isoindole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent advancements in the synthesis of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate have highlighted improved yield and purity through optimized catalytic processes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel asymmetric synthesis route utilizing chiral catalysts, achieving enantiomeric excess of over 95%. This breakthrough not only enhances the scalability of production but also ensures the consistency of the compound's biological activity, which is critical for preclinical and clinical evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays conducted by researchers at the National Institutes of Health (NIH) indicated a 50% inhibitory concentration (IC50) in the nanomolar range for key targets such as JAK3 and SYK. These findings suggest its potential utility in treating autoimmune diseases and certain cancers, where dysregulation of these kinases is a hallmark. Further in vivo studies in murine models have corroborated these effects, showing significant reduction in inflammatory markers without observable toxicity at therapeutic doses.

Mechanistic studies have provided deeper insights into the compound's mode of action. X-ray crystallography and molecular docking simulations have elucidated its binding interactions with the ATP-binding sites of target kinases. The cyclopropane ring and the cyanophenyl group play pivotal roles in stabilizing these interactions, as evidenced by mutagenesis studies. Such structural insights are invaluable for the design of derivatives with enhanced selectivity and potency, paving the way for next-generation therapeutics.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(3-cyanophenyl)cyclopropane-1-carboxylate represents a promising scaffold in drug discovery. Its synthetic accessibility, robust pharmacological profile, and well-characterized mechanism of action underscore its potential as a lead compound. Future research should focus on expanding its therapeutic indications, optimizing its pharmacokinetic properties, and advancing it through clinical trials to realize its full therapeutic potential.